Cas no 62913-08-0 ((1R,7aR,1'R,7a'R)-4,4'-nonane-1,9-diylbis[1-(hydroxymethyl)hexahydro-1H-pyrrolizinium] dibromide)

• Product name: (1R,7aR,1'R,7a'R)-4,4'-nonane-1,9-diylbis[1-(hydroxymethyl)hexahydro-1H-pyrrolizinium] dibromide
• CAS No: 62913-08-0
• MF: C₂₅H₄₈Br₂N₂O₂
• MW: 568.468826293945
• CID: 1641874
• PubChem ID: 3047085

(1R,7aR,1'R,7a'R)-4,4'-nonane-1,9-diylbis[1-(hydroxymethyl)hexahydro-1H-pyrrolizinium] dibromide Chemical and Physical Properties

Names and Identifiers

• (1R,7aR,1'R,7a'R)-4,4'-nonane-1,9-diylbis[1-(hydroxymethyl)hexahydro-1H-pyrrolizinium] dibromide
• [(1R,8R)-4-[9-[(1R,8R)-1-(hydroxymethyl)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-4-ium-4-yl]nonyl]-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-4-ium-1-yl]methanol,dibromide
• DTXSID00978715
• 4,4'-(Nonane-1,9-diyl)bis[1-(hydroxymethyl)hexahydro-1H-pyrrolizin-4-ium] dibromide
• Lindelofidinium, 4,4'-(1,9-nonamethylene)bis-, dibromide
• 62913-08-0
• 1H-Pyrrolizinium, 4,4'-(1,9-nonamethylene)bis(hexahydro-1-hydroxymethyl-, dibromide, (1R-trans)-

• Inchi： InChI=1S/C25H48N2O2.2BrH/c28-20-22-12-18-26(16-8-10-24(22)26)14-6-4-2-1-3-5-7-15-27-17-9-11-25(27)23(21-29)13-19-27;;/h22-25,28-29H,1-21H2;2*1H/q+2;;/p-2/t22-,23-,24+,25+,26?,27?;;/m0../s1
• InChI Key： RGGASBQMTMAKGX-PMBIMDAHSA-L
• SMILES： C1CC2C(CC[N+]2(C1)CCCCCCCCC[N+]34CCCC3C(CC4)CO)CO.[Br-].[Br-]

Computed Properties

• Exact Mass: 517.8326
• Monoisotopic Mass: 566.208254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 471
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 39.8